Cas no 126325-53-9 (2-bromo-6-methyl-pyridin-3-amine)

• Product Name: 2-bromo-6-methyl-pyridin-3-amine
• CAS No: 126325-53-9
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD03095078
• CID: 91609
• PubChem ID: 14418051
• Update Time: 2025-05-21

2-bromo-6-methyl-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methylpyridin-3-amine
• 3-Amino-2-bromo-6-picoline
• 3-Amino-2-bromo-6-methylpyridine
• 5-Amino-6-bromo-α-picoline
• 3-AMINO-2-BROMO-6-PYRIDINE
• 3-AMINO-2-BROMO-6-METHYLPYRIDIN
• 3-AMino-2-broMo-6-Methylprridin
• 2-broMo-6-Methyl-3-aMinopyridine
• 2-bromo-3-amine-6-methylpyridine
• 2-BroMo-6-Methyl-pyridin-3-ylaMine
• 6-Bromo-5-amino-2-picoline
• 3-Pyridinamine, 2-bromo-6-methyl-
• 2-Bromo-3-amino-6-methylpyridine
• 3-Pyridinamine,2-bromo-6-methyl-
• 2-BROMO-3-AMINO-6-PICOLINE
• 2-bromo-6-methyl-pyridin-3-amine
• PubChem1239
• KSC515C1F
• 2-bromo-6-methyl-3-pyridylamine
• 2-bromo-6-methyl-3-pyridinamine
• KLVZ
• 3-Amino-2-bromo-6-picoline, AldrichCPR
• MFCD03095078
• J-005369
• BL003774
• EN300-102380
• CS-0007528
• W-205242
• SCHEMBL103351
• SY012283
• AKOS006346714
• AC-5428
• 126325-53-9
• KLVZEEUNGGOROA-UHFFFAOYSA-N
• A805540
• (2-bromo-6-methyl-pyridin-3-yl)amine
• A2649
• PS-4397
• FT-0602152
• AM713
• AC-27207
• DTXSID80560036
• AB13459
• 3-Amino-2-bromo-6-picoline ,95%
• 3-AMINO-2-BROMO-6-METHYLPYRIDINE,98+%
• DB-003077
• DB-008271

• MDL： MFCD03095078
• Inchi： 1S/C6H7BrN2/c1-4-2-3-5(8)6(7)9-4/h2-3H,8H2,1H3
• InChI Key： KLVZEEUNGGOROA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=N1)N

Computed Properties

• Exact Mass: 185.97900
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.6

Experimental Properties

• Density: 1.593
• Boiling Point: 287℃ at 760 mmHg
• Flash Point: 127.4℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 38.91000
• LogP: 2.31590

2-bromo-6-methyl-pyridin-3-amine Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-bromo-6-methyl-pyridin-3-amine

Comprehensive Guide to 2-Bromo-6-methyl-pyridin-3-amine (CAS No. 126325-53-9): Properties, Applications, and Market Insights

2-Bromo-6-methyl-pyridin-3-amine (CAS No. 126325-53-9) is a specialized brominated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and bromo functional groups, serves as a versatile building block in organic synthesis. With the increasing demand for heterocyclic compounds in drug discovery, understanding the properties and applications of 2-bromo-6-methyl-3-aminopyridine is essential for researchers and industry professionals.

The molecular structure of 2-Bromo-6-methyl-pyridin-3-amine features a pyridine ring substituted with a bromine atom at the 2-position and a methyl group at the 6-position, while an amino group is attached to the 3-position. This unique arrangement contributes to its reactivity, making it valuable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for pharmaceutical intermediates and agrochemical formulations.

In recent years, the compound has been explored for its potential in antimicrobial and anticancer agent development. Researchers are particularly interested in its role as a precursor for kinase inhibitors, a class of drugs targeting diseases like cancer and inflammatory disorders. The bromine atom in the molecule allows for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

From an industrial perspective, the global market for pyridine-based compounds is expanding, driven by their applications in crop protection chemicals and veterinary medicines. 2-Bromo-6-methyl-pyridin-3-amine is increasingly used in the synthesis of herbicides and fungicides, addressing the growing need for sustainable agricultural solutions. Its stability and reactivity make it a preferred choice for manufacturers aiming to develop eco-friendly agrochemicals.

Environmental and safety considerations are paramount when handling brominated aromatic amines. While 2-Bromo-6-methyl-pyridin-3-amine is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound’s storage conditions typically involve keeping it in a cool, dry place away from light to maintain its stability.

Innovations in green chemistry have also influenced the synthesis methods for 2-Bromo-6-methyl-pyridin-3-amine. Recent studies highlight the use of catalytic bromination techniques to improve yield and reduce waste, aligning with the principles of sustainable chemical production. These advancements are critical for meeting regulatory standards and minimizing environmental impact.

For researchers sourcing 2-Bromo-6-methyl-pyridin-3-amine, quality and purity are key factors. Reputable suppliers provide the compound with high-performance liquid chromatography (HPLC) analysis certificates, ensuring compliance with industry benchmarks. The compound’s solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) further enhances its utility in laboratory settings.

Looking ahead, the demand for functionalized pyridines like 2-Bromo-6-methyl-pyridin-3-amine is expected to rise, particularly in the pharmaceutical sector. Its role in the development of targeted therapies and precision medicine underscores its importance in modern chemistry. As synthetic methodologies evolve, this compound will likely remain a cornerstone in the design of novel bioactive molecules.

In summary, 2-Bromo-6-methyl-pyridin-3-amine (CAS No. 126325-53-9) is a multifaceted compound with broad applications in medicinal chemistry and agrochemical innovation. Its structural features and reactivity profile make it indispensable for researchers and industries aiming to address global challenges in health and agriculture. By staying informed about the latest advancements and market trends, stakeholders can leverage its potential to drive scientific and commercial success.